10.1039/C2JM35018A | Hierarchical wrinkling on elastomeric Janus spheres

Hierarchical wrinkling on elastomeric Janus spheres

Journal of Materials Chemistry Pub Date: 2012-09-06 DOI: 10.1039/C2JM35018A

Abstract

Hierarchical wrinkling on elastomeric Janus spheres is permanently imprinted by swelling, for different lengths of time, followed by drying the particles in an appropriate solvent. First-order buckling with a spatial periodicity (λ₁₁) of the order of a few microns and hierarchical structures comprising of 2^nd order buckling with a spatial periodicity (λ₁₂) of the order of hundreds of nanometers have been obtained. The 2^nd order buckling features result from a Grinfeld surface instability due to the diffusion of the solvent and the presence of sol molecules.

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Journal Name：Journal of Materials Chemistry

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